Cas no 256413-14-6 (1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1))
256413-14-6 structure
Product Name:1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1)
CAS No:256413-14-6
MF:C6H14N4O3
MW:190.200360774994
CID:246886
PubChem ID:2736859
Update Time:2025-04-19
1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1)
- 1-methylcyclopropane-1,2-dicarbohydrazide,hydrate
- HMS548G04
- OR0615
- 1-methylcyclopropane-1,2-dicarbohydrazide;hydrate
- DTXSID90371655
- AKOS006220927
- CCG-53150
- 1-methylcyclopropane-1,2-dicarbohydrazide Hydrate
- 256413-14-6
- FT-0608080
- SR-01000642333-1
-
- Inchi: 1S/C6H12N4O2.H2O/c1-6(5(12)10-8)2-3(6)4(11)9-7;/h3H,2,7-8H2,1H3,(H,9,11)(H,10,12);1H2
- InChI Key: QTRZFAQZCVQCTK-UHFFFAOYSA-N
- SMILES: O=C(C1(C)CC1C(NN)=O)NN.O
Computed Properties
- Exact Mass: 190.10700
- Monoisotopic Mass: 190.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Melting Point: 128 °C
- Boiling Point: 497.9°Cat760mmHg
- Flash Point: 254.9°C
- PSA: 119.47000
- LogP: 0.11050
1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1) Security Information
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R36/37/38
1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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